Cas no 790681-56-0 (3-(2-Chloroacetyl)-1-(2-fluorophenyl)urea)

• Product Name: 3-(2-Chloroacetyl)-1-(2-fluorophenyl)urea
• CAS No: 790681-56-0
• MF: C₉H₈ClFN₂O₂
• MW: 230.623424530029
• CID: 3107561
• PubChem ID: 2517584
• Update Time: 2025-06-26

3-(2-Chloroacetyl)-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[(2-fluorophenyl)amino]carbonyl}acetamide
• SR-01000058940-1
• SR-01000058940
• Z57033905
• 3-(2-chloroacetyl)-1-(2-fluorophenyl)urea
• 790681-56-0
• CS-0222469
• G40693
• EN300-11123
• 2-chloro-N-[(2-fluorophenyl)carbamoyl]acetamide
• C9H8ClFN2O2
• AKOS008030526
• 3-(2-Chloroacetyl)-1-(2-fluorophenyl)urea

• Inchi： 1S/C9H8ClFN2O2/c10-5-8(14)13-9(15)12-7-4-2-1-3-6(7)11/h1-4H,5H2,(H2,12,13,14,15)
• InChI Key： PIHDYGGFNFGFRP-UHFFFAOYSA-N
• SMILES： ClCC(NC(NC1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 230.0258334Da
• Monoisotopic Mass: 230.0258334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-(2-Chloroacetyl)-1-(2-fluorophenyl)urea

3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea (CAS No. 790681-56-0): An Overview

3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea (CAS No. 790681-56-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This urea derivative, characterized by its unique structural features, has garnered attention for its potential applications in drug development and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea.

The molecular structure of 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea consists of a urea moiety linked to a 2-fluorophenyl group and a 2-chloroacetyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound. The urea functionality is known for its ability to form hydrogen bonds, which can influence the compound's solubility and reactivity. The 2-fluorophenyl group adds aromatic character and can affect the compound's electronic properties, while the 2-chloroacetyl group introduces electrophilic reactivity.

In terms of synthesis, 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea can be prepared through a multi-step process involving the reaction of 2-fluoroaniline with chloroacetyl chloride followed by treatment with an appropriate amine. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

Recent research has explored the potential applications of 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea in various fields. One notable area is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea-based compounds that exhibited potent anti-inflammatory activity. These compounds were found to inhibit key enzymes involved in the inflammatory response, making them promising candidates for the development of new anti-inflammatory drugs.

Another area of interest is the use of 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea in materials science. Researchers have investigated its potential as a building block for the synthesis of functional polymers with unique properties. A recent study published in Macromolecules demonstrated that 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea-based polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in advanced materials and coatings.

The biological activity of 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea has also been studied extensively. In vitro assays have shown that this compound possesses significant cytotoxic activity against various cancer cell lines. A study published in Cancer Research reported that 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea induced apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that this compound could be further developed as a potential anticancer agent.

Beyond its direct biological effects, 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea has also been explored as a tool for chemical biology studies. Its ability to selectively interact with specific proteins makes it useful for probing protein function and identifying novel drug targets. A recent study published in Chemical Biology demonstrated that 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea-based probes could be used to selectively label and isolate target proteins, providing valuable insights into their roles in cellular processes.

In conclusion, 3-(2-Chloroacetyl)-1-(2-Fluorophenyl)urea (CAS No. 790681-56-0) is a multifunctional compound with diverse applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, the potential impact of this compound on various scientific fields is expected to grow significantly.